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Compound of Interest

Compound Name: 4-Pentenoic acid

Cat. No.: B046785 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the proper handling and disposal of 4-Pentenoic acid, a combustible and corrosive chemical

that requires careful management.

4-Pentenoic acid is classified as a Category 4 flammable liquid, is harmful if swallowed, and

can cause severe skin burns and eye damage.[1] Adherence to strict safety protocols is crucial

to mitigate these risks and ensure the well-being of all laboratory personnel.

Essential Safety Information at a Glance
To facilitate a rapid understanding of the key safety metrics for 4-Pentenoic acid, the following

table summarizes its principal hazards and physical properties.
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Property Value Source

CAS Number 591-80-0 [1]

GHS Hazard Classifications Flammable Liquid, Category 4 [1]

Acute Toxicity, Oral, Category

4
[1]

Skin Corrosion/Irritation,

Category 1B/1C
[1]

Serious Eye Damage/Eye

Irritation, Category 1
[1]

Signal Word Danger [2]

Hazard Statements H227: Combustible liquid.

H302: Harmful if swallowed.

H314: Causes severe skin

burns and eye damage.

Density 0.981 g/cm³ at 25 °C (77 °F)

Operational Plan: A Step-by-Step Protocol for Safe
Handling
A systematic approach to handling 4-Pentenoic acid is critical. The following protocol outlines

the necessary steps from preparation to post-experiment cleanup.

1. Engineering Controls and Preparation:

Ventilation: Always handle 4-Pentenoic acid in a well-ventilated area. A chemical fume hood

is the recommended engineering control to minimize inhalation exposure.[3]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[1]
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Fire Safety: Keep away from open flames, hot surfaces, and sources of ignition. Have a

CO2, dry chemical, or alcohol-resistant foam fire extinguisher available.[1]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tight-sealing safety goggles in combination with a face shield

to protect against splashes.[1]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves. It is crucial to inspect gloves for any

signs of degradation before use and to employ proper glove removal techniques to avoid

skin contact.

Clothing: Wear protective clothing to prevent skin exposure. A lab coat is the minimum

requirement.[3]

Respiratory Protection: If vapors or aerosols are generated, a NIOSH/MSHA or European

Standard EN 149 approved respirator is required.[1]

3. Handling Procedures:

Avoid Contact: Do not get the substance in your eyes, on your skin, or on your clothing.[3]

Avoid Inhalation: Do not breathe mist, vapors, or spray.[4]

Ingestion Prevention: Do not eat, drink, or smoke in areas where 4-Pentenoic acid is

handled or stored.[1] Wash hands thoroughly after handling.[1]

4. Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

Location: Store in a designated corrosives area.[1]

Incompatibilities: Keep away from strong oxidizing agents, strong bases, and strong reducing

agents.[1]
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5. Accidental Spills:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Containment: For small spills, absorb with an inert material such as vermiculite, sand, or

earth and place it in a suitable, closed container for disposal.[3]

PPE: Use proper personal protective equipment during cleanup.[3]

Disposal Plan: Ensuring Safe and Compliant Waste
Management
Proper disposal of 4-Pentenoic acid and its contaminated materials is a critical final step to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Classification:

Chemical waste generators must determine if the discarded chemical is classified as

hazardous waste according to local, state, and federal regulations.[3]

2. Containerization:

Collect waste 4-Pentenoic acid and any contaminated absorbent materials in a suitable,

closed, and properly labeled container.

3. Disposal Route:

Dispose of the contents and the container at an approved waste disposal plant.[1] Do not let

the product enter drains.

4. Contaminated PPE:

Contaminated clothing should be removed immediately and washed before reuse.[1]

Dispose of contaminated gloves and other disposable PPE as hazardous waste in

accordance with applicable laws and good laboratory practices.
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Visual Workflow for Handling 4-Pentenoic Acid
The following diagram illustrates the logical flow of operations for the safe handling of 4-
Pentenoic acid, from initial preparation to final disposal.
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Safe Handling Workflow for 4-Pentenoic Acid

1. Preparation

2. Handling

3. Cleanup & Storage

4. Disposal

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Don Personal Protective Equipment
(Goggles, Face Shield, Gloves, Lab Coat)

Prepare Materials and Equipment

Conduct Experiment in Fume Hood

Avoid Contact and Inhalation

Decontaminate Work Area

Collect Waste in Labeled Container

Store in Tightly Closed Container
in Corrosives Area

Dispose of Contaminated PPE

Dispose via Approved
Waste Disposal Plant

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Pentenoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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